1-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]-1H-benzimidazole

• IUPAC Name: 1-[3-(2,3-dihydro-1H-inden-5-yloxy)propyl]benzimidazole
• InChI: InChI=1S/C19H20N2O/c1-2-8-19-18(7-1)20-14-21(19)11-4-12-22-17-10-9-15-5-3-6-16(15)13-17/h1-2,7-10,13-14H,3-6,11-12H2
• InChI Key: NWCOFZGRQWJPBX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)OCCCN3C=NC4=CC=CC=C43
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamines with carboxylic acids or their derivatives, leading to a wide variety of compounds with potential biological activities. For instance, Reddy and Reddy (2010) described the synthesis of novel 3-(5-substituted benzimidazol-2-yl)-5-arylisoxazolines, starting from 2-acetyl benzimidazoles and various aromatic aldehydes, indicating the versatility of benzimidazole synthesis techniques (V. Reddy & K. R. Reddy, 2010).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including our compound of interest, is characterized by the presence of a benzimidazole core, which can be modified at various positions to yield compounds with diverse biological activities. Paul et al. (2015) synthesized new benzimidazole-based Schiff base copper(II) complexes, demonstrating the significance of structural modifications on the biological activity and interaction with DNA (Anup Paul et al., 2015).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, enabling the synthesis of compounds with tailored properties. Sharma et al. (2010) highlighted the synthesis of benzimidazol-5-ylamine derivatives, showcasing the chemical reactivity of the benzimidazole moiety for the development of compounds with antihypertensive activity (Manik Sharma et al., 2010).